2-(3-Morpholin-4-ylpyrrolidin-1-yl)butanamide

• IUPAC Name: 2-(3-morpholin-4-ylpyrrolidin-1-yl)butanamide
• InChI: InChI=1S/C12H23N3O2/c1-2-11(12(13)16)15-4-3-10(9-15)14-5-7-17-8-6-14/h10-11H,2-9H2,1H3,(H2,13,16)
• InChI Key: MWJQQOFOFQFGNH-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)N)N1CCC(C1)N2CCOCC2
• Molecular Formula: C12H23N3O2
• Molecular Weight: 241.33 g/mol

Description

2-(3-Morpholin-4-ylpyrrolidin-1-yl)butanamide, also known as MPB, is a chemical compound that has gained attention in scientific research due to its potential use as a tool for studying the function of certain proteins in the body.

Mechanism of Action

2-(3-Morpholin-4-ylpyrrolidin-1-yl)butanamide works by binding to specific proteins in the body, which can alter their function. Specifically, it binds to the HCN4 and KCNQ1 proteins, which can alter their electrical activity and regulation of potassium channels, respectively.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(3-Morpholin-4-ylpyrrolidin-1-yl)butanamide are not fully understood. However, studies have shown that it can alter the electrical activity of the heart and the regulation of potassium channels, which can have implications for the treatment of certain heart conditions.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(3-Morpholin-4-ylpyrrolidin-1-yl)butanamide in lab experiments is that it can be used to specifically target certain proteins in the body, which can provide insights into their function. However, a limitation of using 2-(3-Morpholin-4-ylpyrrolidin-1-yl)butanamide is that its effects on the body are not fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

For research on 2-(3-Morpholin-4-ylpyrrolidin-1-yl)butanamide include further studies on its mechanism of action and its effects on the body. Additionally, it may be useful to explore its potential use in the treatment of certain heart conditions. Finally, further studies may be needed to explore its potential use as a tool for studying the function of other proteins in the body.

Synthesis Methods

2-(3-Morpholin-4-ylpyrrolidin-1-yl)butanamide can be synthesized through a multi-step process involving the reaction of various chemicals. The first step involves the reaction of 3-morpholin-4-ylpyrrolidine with 2-bromoacetylbutyrolactone to form the intermediate product. This intermediate product is then reacted with sodium hydride and N,N-dimethylformamide to form the final product, 2-(3-Morpholin-4-ylpyrrolidin-1-yl)butanamide.

Scientific Research Applications

2-(3-Morpholin-4-ylpyrrolidin-1-yl)butanamide has been used in scientific research as a tool for studying the function of certain proteins in the body. Specifically, it has been used to study the function of the protein, HCN4, which plays a role in the electrical activity of the heart. 2-(3-Morpholin-4-ylpyrrolidin-1-yl)butanamide has also been used to study the function of the protein, KCNQ1, which is involved in the regulation of potassium channels in the heart.